Cas no 1344797-12-1 (3-(3-chloro-4,5-dimethoxyphenyl)prop-2-en-1-amine)

• Product Name: 3-(3-chloro-4,5-dimethoxyphenyl)prop-2-en-1-amine
• CAS No: 1344797-12-1
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5217714
• PubChem ID: 63970498
• Update Time: 2025-06-08

3-(3-chloro-4,5-dimethoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine, 3-(3-chloro-4,5-dimethoxyphenyl)-
• 3-(3-chloro-4,5-dimethoxyphenyl)prop-2-en-1-amine

• Inchi： 1S/C11H14ClNO2/c1-14-10-7-8(4-3-5-13)6-9(12)11(10)15-2/h3-4,6-7H,5,13H2,1-2H3
• InChI Key： IYCPLMZUBJUHBT-UHFFFAOYSA-N
• SMILES： C(N)C=CC1=CC(OC)=C(OC)C(Cl)=C1

Additional information on 3-(3-chloro-4,5-dimethoxyphenyl)prop-2-en-1-amine

Introduction to 3-(3-chloro-4,5-dimethoxyphenyl)prop-2-en-1-amine (CAS No. 1344797-12-1)

3-(3-chloro-4,5-dimethoxyphenyl)prop-2-en-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1344797-12-1, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a phenyl ring substituted with chloro and methoxy groups, which are known to influence its reactivity and biological activity.

The presence of the prop-2-en-1-amine moiety in the molecule suggests its capability to participate in various chemical reactions, making it a valuable intermediate in synthetic organic chemistry. The chloro and methoxy substituents on the phenyl ring contribute to the compound's overall electronic properties, which can be exploited in designing molecules with specific biological targets. This structural arrangement has been a focus of interest for researchers exploring new pharmacophores for drug discovery.

In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways associated with various diseases. The compound 3-(3-chloro-4,5-dimethoxyphenyl)prop-2-en-1-amine has been studied for its potential role in inhibiting key enzymes and receptors involved in metabolic disorders, inflammation, and cancer. Its unique chemical profile makes it a promising candidate for further investigation into its pharmacological effects.

One of the most intriguing aspects of this compound is its ability to interact with biological targets in a selective manner. The combination of chloro and methoxy groups on the phenyl ring enhances its binding affinity to certain proteins and enzymes. This selectivity is crucial for developing drugs that minimize side effects while maximizing therapeutic efficacy. Researchers have utilized computational methods to predict how this compound might bind to target proteins, providing insights into its potential mechanism of action.

The synthesis of 3-(3-chloro-4,5-dimethoxyphenyl)prop-2-en-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the versatility of modern organic chemistry methodologies.

Recent studies have explored the derivatives of this compound, focusing on modifying the substituents to enhance their biological activity. For instance, replacing one of the methoxy groups with a different functional group has led to compounds with improved potency and selectivity. These modifications underscore the importance of structural diversity in drug discovery and development.

The pharmacokinetic properties of 3-(3-chloro-4,5-dimethoxyphenyl)prop-2-en-1-amine are also under investigation to understand how it is metabolized and excreted by the body. Non-invasive imaging techniques have been used to track the compound's distribution in vivo, providing valuable data on its bioavailability and potential side effects. These studies are essential for translating preclinical findings into clinical applications.

In conclusion, 3-(3-chloro-4,5-dimethoxyphenyl)prop-2-en-1-amine (CAS No. 1344797-12-1) represents a fascinating subject of research in pharmaceutical chemistry. Its unique structure and functional properties make it a valuable tool for developing new therapeutic agents. Ongoing studies continue to uncover its potential applications in treating various diseases, highlighting its significance as a lead compound in drug discovery efforts.